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These notes provide a comprehensive overview of the use of Chlormequat Chloride (CCC), a

quaternary ammonium compound, as a plant growth regulator (PGR) in ornamental plants. The

primary application is to produce more compact, aesthetically pleasing plants by inhibiting stem

elongation.[1][2][3]

Mechanism of Action
Chlormequat acts as a plant growth retardant by inhibiting the biosynthesis of gibberellins

(GAs), which are phytohormones responsible for cell elongation.[1][4][5] Specifically,

chlormequat is an "onium-type" inhibitor that blocks the early stages of the GA metabolic

pathway.[6] It inhibits the activity of two key enzymes, ent-copalyl diphosphate synthase (CPP-

synthase) and ent-kaurene synthase, which are responsible for the cyclization of

geranylgeranyl diphosphate (GGPP) into ent-kaurene.[6][7][8] This blockage leads to a

reduction in active gibberellins, thereby decreasing cell elongation and resulting in shorter,

thicker stems.[1][9]
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Figure 1: Chlormequat's inhibition of the gibberellin biosynthesis pathway.

Physiological Effects on Ornamental Plants
The application of chlormequat results in several desirable morphological changes in

ornamental plants.
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Physiological Effect Description Citations

Height Reduction

The primary effect is the

inhibition of stem elongation,

leading to shorter, more

compact plants with reduced

internode length.

[10][11]

Stem Strength

Treated plants develop thicker,

sturdier stems, which reduces

the risk of lodging (bending or

breaking).

[2][4][9]

Enhanced Aesthetics

Foliage often becomes darker

green due to an increased

chlorophyll concentration.

[10][12][13]

Flowering Regulation

Can advance flowering in

some species (e.g., geraniums

by up to 10 days) and increase

branching.

[10][12][14]

Improved Durability

Plants are better able to

withstand the stresses of

shipping and handling.

[2][15]

Increased Stress Tolerance
May improve resistance to

drought, cold, and salinity.
[13][16]

Application Guidelines and Quantitative Data
Chlormequat can be applied via foliar spray, soil drench, sprench (a hybrid spray/drench), or

as a liner dip.[12][14] Efficacy is influenced by environmental conditions; applications are most

effective under slow-drying conditions (e.g., high humidity, cloudy days, or early morning) to

ensure adequate absorption.[12][14] Plant response is reduced at temperatures below 10°C.

[10][12]

Table 3.1: Recommended Foliar Spray Concentrations for Various Ornamental Species
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Plant Species Concentration (ppm) Application Notes Citations

Poinsettia 500 - 1,500

Low rates (500-750

ppm) can be used

after short days begin

with minimal impact

on bract size. Higher

rates can cause leaf

yellowing.

[10][14][17]

Geranium

(Pelargonium)
750 - 1,500

Can accelerate

flowering when

applied 2-5 weeks

after germination.

[10][12][14]

Chrysanthemum 2,500 (root irrigation)

Dilute a 50% solution

2500 times for root

irrigation every 15

days until bud

formation.

[14][17]

Osteospermum 750 - 1,500

Commonly used to

control height and

improve plant habit.

[10][14]

Baby Primrose 250 - 750

A 500 ppm application

was found to be most

effective for height

reduction.

[18]

Hibiscus 750 - 1,500

Effective for

controlling vegetative

growth.

[14]

Begonia 750 - 1,500
Used to inhibit

extension growth.
[14]

Note: Concentrations are for the active ingredient. Always consult product labels for specific

formulation details. Commercial products like Citadel and Cycocel contain 11.8% chlormequat
chloride.[14]
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Table 3.2: Recommended Soil Drench Concentrations for Various Ornamental Species

Plant Species Concentration (ppm) Application Notes Citations

General Use 1,500 - 3,000

Drench applications

do not cause the

phytotoxicity (leaf

yellowing) associated

with high spray rates,

but are more costly.

[14]

Poinsettia 5 - 20 mg/kg of soil

Achieves significant

dwarfing and

increased branching.

[17]

Lily 3 mg/kg of soil

Reduces plant height,

increases stem

thickness, and

deepens leaf color.

[17]

Experimental Protocols
The following are generalized protocols for evaluating the efficacy of chlormequat.
Researchers should conduct small-scale trials to determine optimal rates and timings for

specific cultivars and growing conditions.[2][15]
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Figure 2: General experimental workflow for evaluating chlormequat efficacy.

4.1 Protocol: Foliar Spray Application
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Plant Material: Select healthy, uniform ornamental plants that are actively growing, typically

1-2 weeks after transplanting.[14]

Solution Preparation:

Calculate the required amount of chlormequat formulation to achieve the desired final

concentration (e.g., 1500 ppm) in a specific volume of water.

For an 11.8% active ingredient (a.i.) formulation (e.g., Citadel), to make 1 liter of a 1500

ppm solution:

(1500 ppm / 1,000,000) * 1000 mL = 1.5 mL of a.i. needed.

1.5 mL a.i. / 0.118 (concentration of formulation) = 12.7 mL of formulation per liter of

water.

Add a non-ionic surfactant (wetting agent) as recommended by the product label to

improve foliar uptake and reduce the risk of phytotoxicity.[10][12]

Prepare a control solution of water and surfactant only.

Application:

Apply late in the day or on a cloudy day to slow evaporation.[10][12]

Spray the solution onto the plant foliage until the point of runoff, ensuring thorough

coverage of stems and leaves. A typical application volume is 2-3 quarts per 100 sq. ft.[14]

Avoid overhead irrigation for at least 6 hours post-application to allow for complete

absorption.[14]

Post-Application:

Monitor plants for signs of phytotoxicity, such as marginal leaf chlorosis (yellowing), which

is more likely at rates above 1,250 ppm.[10][14]

A second application may be necessary after 10-14 days as chlormequat has a short

period of activity within the plant.[10][12]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.canr.msu.edu/uploads/resources/pdfs/using-chlormequat-chloride.pdf
https://www.benchchem.com/product/b1206847?utm_src=pdf-body
https://horticulture.ahdb.org.uk/knowledge-library/chemical-plant-growth-regulators-active-ingredients
https://projectbluearchive.blob.core.windows.net/media/Default/Imported%20Publication%20Docs/AHDB%20Horticulture%20/11881%20PGR%20FS%20aw%20low.pdf
https://horticulture.ahdb.org.uk/knowledge-library/chemical-plant-growth-regulators-active-ingredients
https://projectbluearchive.blob.core.windows.net/media/Default/Imported%20Publication%20Docs/AHDB%20Horticulture%20/11881%20PGR%20FS%20aw%20low.pdf
https://www.canr.msu.edu/uploads/resources/pdfs/using-chlormequat-chloride.pdf
https://www.canr.msu.edu/uploads/resources/pdfs/using-chlormequat-chloride.pdf
https://horticulture.ahdb.org.uk/knowledge-library/chemical-plant-growth-regulators-active-ingredients
https://www.canr.msu.edu/uploads/resources/pdfs/using-chlormequat-chloride.pdf
https://www.benchchem.com/product/b1206847?utm_src=pdf-body
https://horticulture.ahdb.org.uk/knowledge-library/chemical-plant-growth-regulators-active-ingredients
https://projectbluearchive.blob.core.windows.net/media/Default/Imported%20Publication%20Docs/AHDB%20Horticulture%20/11881%20PGR%20FS%20aw%20low.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4.2 Protocol: Soil Drench Application

Plant Material: Use plants potted in a well-drained substrate. The substrate should be moist

but not saturated before application.

Solution Preparation:

Prepare the desired concentration (e.g., 3000 ppm) following the calculation method in

Protocol 4.1. Surfactants are not needed for drench applications.

Application:

Apply a specific, consistent volume of the solution to the surface of the growing medium

for each pot. The volume should be sufficient to be absorbed by the root zone without

excessive leaching.

For example, apply 100 mL of the prepared solution to each 6-inch diameter pot.

Avoid irrigating soon after the application to allow the roots to absorb the active ingredient.

[12]

Post-Application:

Drench applications provide a longer-lasting growth control effect compared to foliar

sprays.[12] Monitor growth over several weeks.

Safety and Handling
Chlormequat is considered moderately hazardous and must be handled with care.[1]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and safety goggles

with side protection during mixing and application.[19][20]

Handling: Avoid dust formation if using a solid formulation.[19] Use in a well-ventilated area.

[19] Wash hands thoroughly after handling.[19]

Storage: Store in a cool, dry place in the original container.[19][20]
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Toxicity: Animal studies have linked high levels of exposure to developmental and

reproductive toxicity.[9][21] Chlormequat is classified as "Not Likely to be a Carcinogen to

Humans."[22]

Environmental Precautions: Keep away from drains, surface water, and ground water.[19] It

is harmful to aquatic life with long-lasting effects.[20]

Restricted Entry Interval (REI): The standard REI for commercial formulations is 12 hours.

[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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